Cas no 1007517-46-5 (Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate)

• Product Name: Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate
• CAS No: 1007517-46-5
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD08701079
• CID: 1068858
• PubChem ID: 23006107
• Update Time: 2025-04-20

Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate
• AC1Q4442
• methyl 3-(4-bromopyrazolyl)propanoate
• MolPort-000-930-130
• SBB051103
• methyl 3-(4-bromopyrazol-1-yl)propanoate
• 3-(4-bromopyrazol-1-yl)propionic acid methyl ester
• 3-(4-bromo-1-pyrazolyl)propanoic acid methyl ester
• methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate(SALTDATA
• methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate(SALTDATA: FREE)
• ALBB-012088
• STL428959
• EN300-72656
• methyl3-(4-bromo-1H-pyrazol-1-yl)propanoate
• DTXSID00629694
• Methyl 4-bromo-1H-pyrazole-1-propanoate
• 1007517-46-5
• DB-431286
• SCHEMBL15447742
• MFCD08701079
• G21944
• 1H-Pyrazole-1-propanoic acid, 4-bromo-, methyl ester
• Z729840286
• AKOS003673634

• MDL： MFCD08701079
• Inchi： 1S/C7H9BrN2O2/c1-12-7(11)2-3-10-5-6(8)4-9-10/h4-5H,2-3H2,1H3
• InChI Key： HIBCHSRWJQMUTN-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CCC(=O)OC

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 1.20870

Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides